![molecular formula C10H4ClF3N2S B1531230 2-[6-Chloro-5-(trifluoromethyl)-1,3-benzothiazol-2-yl]acetonitrile CAS No. 1221792-21-7](/img/structure/B1531230.png)
2-[6-Chloro-5-(trifluoromethyl)-1,3-benzothiazol-2-yl]acetonitrile
Overview
Description
The compound is a derivative of benzothiazole, which is a heterocyclic compound. It contains a benzene ring fused to a thiazole ring . The compound also contains a trifluoromethyl group, which is a functional group in organic chemistry that has three fluorine atoms attached to a carbon atom .
Synthesis Analysis
The synthesis of such compounds often involves the reaction of appropriate precursors under specific conditions. For example, trifluoromethylation reactions often involve the use of reagents like trifluoromethyltrimethylsilane .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Benzothiazoles are known to undergo a variety of chemical reactions, and the presence of the trifluoromethyl and nitrile groups could also influence its reactivity .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of the trifluoromethyl group, the nitrile group, and the benzothiazole core .Scientific Research Applications
Synthetic Chemistry Applications
The compound has been utilized as a building block in the synthesis of complex heterocyclic structures. For instance, it has been involved in reactions leading to the formation of new benzothiazolyl-1,2,3-triazole amines and 1,2,3-triazol-4-yl-1,3,4-thiadiazole-5-ylamines, showcasing its utility in constructing diverse molecular architectures (Badahdah, 2008). This demonstrates its significance in expanding the chemical space of heterocyclic compounds with potential applications in medicinal chemistry and material sciences.
Sensor Development
This chemical has played a crucial role in the development of colorimetric sensors for detecting ions. A study detailed the synthesis of benzothiazole-functionalized Schiff bases, using derivatives of the compound for the selective sensing of fluoride and acetate ions in acetonitrile. This research highlights its potential in environmental monitoring and analytical chemistry, particularly for the development of selective sensors with high sensitivity and specificity (Borah et al., 2020).
Molecular Structure and Photophysical Studies
The compound has been instrumental in studies focused on understanding the structural and photophysical properties of complex molecules. For instance, research involving Re(I)(tricarbonyl)+ complexes with benzothiazole ligands provided insights into the synthesis, structure, electrochemical, and spectroscopic properties of these complexes. Such studies are valuable in the field of coordination chemistry and have implications for the development of materials with specific electronic and optical properties (Czerwieniec et al., 2005).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-[6-chloro-5-(trifluoromethyl)-1,3-benzothiazol-2-yl]acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4ClF3N2S/c11-6-4-8-7(3-5(6)10(12,13)14)16-9(17-8)1-2-15/h3-4H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLGFBDFUSRCUQH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC2=C1N=C(S2)CC#N)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4ClF3N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501199540 | |
Record name | 6-Chloro-5-(trifluoromethyl)-2-benzothiazoleacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501199540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1221792-21-7 | |
Record name | 6-Chloro-5-(trifluoromethyl)-2-benzothiazoleacetonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1221792-21-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Chloro-5-(trifluoromethyl)-2-benzothiazoleacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501199540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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